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Compound of Interest

Compound Name: Ambocin

Cat. No.: B1587910 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development

professionals, providing a concise summary of the available information on Ambocin.

Core Compound Identification
Ambocin is a flavonoid compound classified as an isoflavone.[1] It has been isolated from

plants such as Pueraria mirifica, Eriosema tuberosum, and Neorautanenia amboensis.[2][3][4]

[5] The fundamental physicochemical properties of Ambocin are summarized in the table

below.
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Property Value Citations

CAS Number 108044-05-9 [1][3][4][6][7][8]

Molecular Formula C₂₆H₂₈O₁₄ [1][2][3][6][7][8]

Molecular Weight 564.49 g/mol [1][2][3][4][7][8]

IUPAC Name

7-[(2S,3R,4S,5S,6R)-6-

[[(2R,3R,4R)-3,4-dihydroxy-4-

(hydroxymethyl)oxolan-2-

yl]oxymethyl]-3,4,5-

trihydroxyoxan-2-yl]oxy-5-

hydroxy-3-(4-

hydroxyphenyl)chromen-4-one

[1][5]

Biological Activity and Mechanism of Action
Detailed experimental data, including specific signaling pathways and comprehensive

experimental protocols for Ambocin, is not extensively available in the public domain. The term

"Ambocin" is subject to ambiguity in scientific literature, often being confused with "Ambcin,"

an antibiotic, and other antimicrobial agents.

The primary characterization of Ambocin (CAS 108044-05-9) is as a flavonoid, with research

suggesting potential antioxidant properties, a common characteristic of this class of

compounds.[1] One source briefly mentions a potential mechanism of action involving the

binding to ergosterol in fungal cell membranes, which disrupts membrane integrity.[1] However,

this appears to be a generalized description and lacks specific experimental validation for

Ambocin itself.

Due to the limited availability of in-depth studies on the specific biological activities and

mechanisms of Ambocin, a detailed description of experimental protocols and associated

signaling pathways cannot be provided at this time.

Experimental Protocols
A thorough search of scientific literature did not yield specific, detailed experimental protocols

for the isolation, synthesis, or biological evaluation of Ambocin. General methodologies for the
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isolation of flavonoids from plant sources, such as High-Performance Liquid Chromatography

(HPLC), have been mentioned in the context of identifying Ambocin in Pueraria mirifica.[4]

Signaling Pathways and Logical Relationships
Given the absence of detailed research on the molecular mechanisms of Ambocin, no

established signaling pathways or logical workflows can be depicted. Consequently, the

generation of a Graphviz diagram, as requested, is not feasible.

Conclusion
Ambocin (CAS 108044-05-9) is a structurally defined flavonoid with established

physicochemical properties. However, there is a notable lack of comprehensive research into

its specific biological activities, mechanisms of action, and associated signaling pathways. The

ambiguity of the term "Ambocin" in scientific databases further complicates data retrieval.

Future research is required to elucidate the potential therapeutic applications and molecular

targets of this compound. For now, researchers should be aware of the limited data available

and the potential for confusion with other similarly named substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compound]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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